2-(2-Chloroethoxy)benzenesulfonamide
Cat. No. B1338345
Key on ui cas rn:
82097-01-6
M. Wt: 235.69 g/mol
InChI Key: WAJIUYJWAGLDAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04806528
Procedure details
A process according to claim 1, wherein the compound of formula II is reacted with ethylene carbonate in the presence of a catalytic amount of tributylamine at a temperature between +130° C. and +150° C.; the resulting reaction mixture is treated with phosgene in the presence of a catalytic amount of dimethylformamide at a temperature between +70° C. and +90° C. yielding the compound of formula IV, which after purification is treated with 1 equivalent of chlorosulfonic acid or with a slight excess thereof in cyclohexane or n-decane at a temperature between +20° C. and +60° C.; neutralized with aqueous sodium hydroxide at a temperature between +50° C. and +90° C.; dechlorinated with hydrogen in the presence of an acid acceptor, in the pressure range from 1 to 5 bar at a temperature between +20° C. and +70° C. and in the presence of a 5% palladium on carbon catalyst; converted to the sulfonic acid chloride by treatment of the mixture with phosgene at a temperature between +60° C. and +120° C.; and subsequently reacted to the final product by treatment of the reaction mixture with an aqueous solution of ammonia.
[Compound]
Name
sulfonic acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Identifiers
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REACTION_CXSMILES
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Cl[S:2]([OH:5])(=O)=[O:3].CCCC[CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH3:15].[OH-:16].[Na+].[H][H].[C:20]([Cl:23])(Cl)=O.[NH3:24].[CH2:25]1CCCCC1>[Pd]>[Cl:23][CH2:20][CH2:25][O:16][C:10]1[CH:11]=[CH:12][CH:13]=[CH:14][C:15]=1[S:2]([NH2:24])(=[O:5])=[O:3] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
N
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Step Two
|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
ClS(=O)(=O)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
CCCCCCCCCC
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
[OH-].[Na+]
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
|
catalyst
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Smiles
|
[Pd]
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Step Six
[Compound]
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Name
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sulfonic acid chloride
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
|
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(=O)(Cl)Cl
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Step Seven
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C1CCCCC1
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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after purification
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CUSTOM
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Type
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CUSTOM
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Details
|
at a temperature between +20° C. and +60° C.
|
Outcomes
Product
|
Name
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|
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Type
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product
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Smiles
|
ClCCOC1=C(C=CC=C1)S(=O)(=O)N
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
